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Compound of Interest

Compound Name: 2-Amino-4-chloro-5-methylphenol

Cat. No.: B1266682 Get Quote

CAS Number: 53524-27-9

Synonyms: 4-Chloro-6-amino-m-cresol, 6-Chlor-4-amino-3-oxy-toluol

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of 2-Amino-4-chloro-5-methylphenol, a
substituted aromatic compound of interest to researchers, scientists, and professionals in drug

development. Due to the limited availability of public data, this guide combines verified

information with extrapolated methodologies based on related compounds.

Chemical and Physical Properties
2-Amino-4-chloro-5-methylphenol is an off-white solid with the molecular formula C₇H₈ClNO.

[1] It is a chlorinated and methylated derivative of 2-aminophenol. The presence of amino,

chloro, methyl, and hydroxyl functional groups on the benzene ring makes it a versatile

intermediate in organic synthesis.
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Property Value Source

Molecular Formula C₇H₈ClNO [1][2][3][4]

Molecular Weight 157.60 g/mol [2]

Appearance Off-white solid [1]

Boiling Point 281.5 °C at 760 mmHg [1]

Density 1.331 g/cm³ [1]

Melting Point Data not available

pKa Data not available

Solubility
Limited solubility in water;

soluble in organic solvents.
[5]

Synthesis
A detailed experimental protocol for the synthesis of 2-Amino-4-chloro-5-methylphenol is not

readily available in published literature. However, a plausible synthetic route can be devised

based on established methods for the synthesis of structurally related compounds, such as

other chlorinated aminophenols. A common approach involves the nitration of a corresponding

cresol, followed by chlorination and subsequent reduction of the nitro group.

Proposed Synthetic Pathway
A potential synthetic route starting from m-cresol (3-methylphenol) is outlined below. This

pathway is hypothetical and would require experimental optimization.
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Proposed Synthesis of 2-Amino-4-chloro-5-methylphenol

m-Cresol

4-Nitro-3-methylphenol

Nitration
(HNO3, H2SO4)

2-Chloro-4-nitro-5-methylphenol

Chlorination
(e.g., SO2Cl2)

2-Amino-4-chloro-5-methylphenol

Reduction
(e.g., Fe/HCl or H2/Pd-C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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